Cas no 334702-94-2 (3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 334702-94-2
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 5953254
• PubChem ID: 23504360
• Update Time: 2025-05-24

3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-chloro-4-methoxy-β,β-dimethyl-
• GGKQWBVIAXXRJX-UHFFFAOYSA-N
• SCHEMBL6828426
• 3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid
• 3-(3-chloro-4-methoxyphenyl)-3-methylbutyric acid
• AKOS017555387
• 334702-94-2
• CS-0272957
• EN300-1963700

• Inchi： 1S/C12H15ClO3/c1-12(2,7-11(14)15)8-4-5-10(16-3)9(13)6-8/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： GGKQWBVIAXXRJX-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CC(O)=O)=CC=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 242.0709720g/mol
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 350.2±32.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid

Introduction to 3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid (CAS No. 334702-94-2)

3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 334702-94-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chloro-substituted aromatic ring coupled with a methylbutanoic acid side chain, exhibits a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups on the aromatic moiety enhances its reactivity, making it a versatile building block for medicinal chemists.

The 3-chloro-4-methoxyphenyl substituent plays a crucial role in modulating the electronic properties of the molecule, which is essential for optimizing pharmacokinetic and pharmacodynamic profiles. This structural feature has been extensively explored in recent years, particularly in the design of small-molecule inhibitors targeting various biological pathways. The 3-methylbutanoic acid component contributes to the compound's lipophilicity, which is a critical parameter in drug design for ensuring adequate membrane permeability and bioavailability. Such characteristics make this compound an attractive candidate for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid with biological targets with high precision. Studies indicate that this compound can serve as a scaffold for developing inhibitors of enzymes involved in inflammatory and metabolic disorders. For instance, preliminary computational studies suggest that derivatives of this molecule may interact with cyclooxygenase (COX) enzymes, potentially offering therapeutic benefits similar to nonsteroidal anti-inflammatory drugs (NSAIDs) but with improved selectivity and reduced side effects.

The methylbutanoic acid side chain also provides opportunities for functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to enhance binding affinity and metabolic stability. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel drug candidates. The compound's unique combination of structural features makes it particularly useful in fragment-based drug discovery, where small molecular fragments are used as starting points for designing more complex and potent inhibitors.

In addition to its potential applications in drug development, 3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid has shown promise in material science applications. Its ability to form stable complexes with metal ions has been explored in the context of catalysis and sensor design. The aromatic ring's electron-rich nature allows it to participate in coordination chemistry, which could be leveraged for developing novel catalysts or luminescent materials. These applications highlight the compound's broad utility beyond pharmaceuticals.

The synthesis of 3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid involves multi-step organic transformations, including Friedel-Crafts alkylation, hydrolysis, and esterification reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also allow for greater control over the stereochemistry of the final product, which is critical for biological activity.

Current research efforts are focused on expanding the chemical space accessible through derivatives of this compound. By systematically modifying the chloro-substituted aromatic ring or the methylbutanoic acid side chain, scientists aim to identify analogs with enhanced potency, selectivity, and pharmacokinetic properties. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate these efforts. The integration of machine learning algorithms into virtual screening processes has further expedited the identification of promising candidates for experimental validation.

The environmental impact of synthesizing and using 334702-94-2 is also being considered in modern research practices. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For example, solvent-free reactions or catalytic processes using biodegradable reagents are being explored as alternatives to traditional methods. Such approaches align with global initiatives to promote sustainable chemical manufacturing.

In conclusion, 3-(3-chloro-4-methoxyphenyl)-3-methylbutanoic acid (CAS No. 334702-94-2) represents a significant advancement in synthetic organic chemistry with far-reaching implications for drug discovery and material science. Its unique structural features offer unparalleled opportunities for innovation, making it a cornerstone compound in modern medicinal chemistry research. As our understanding of its properties continues to grow, so too will its applications across multiple scientific disciplines.